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Compound of Interest

Compound Name: 1-Bromoheptadecane

Cat. No.: B013588

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoheptadecane is a linear alkyl bromide with a 17-carbon chain. As a halogenated
hydrocarbon, it serves as a versatile chemical intermediate and building block in organic
synthesis. Its long lipophilic alkyl chain and the reactive bromo group make it a compound of
interest in various applications, including the synthesis of more complex molecules and the
development of novel materials. This guide provides a comprehensive overview of its chemical
properties, a detailed experimental protocol for its synthesis, and its potential applications in
the field of drug development.

Chemical and Physical Properties

The fundamental properties of 1-Bromoheptadecane are summarized below. These data are
essential for its use in experimental settings, providing information on its molecular
characteristics and identity.
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Property Value References
Molecular Formula C17H3sBr [1112113114]
Molecular Weight 319.36 g/mol [11[2][4]1[5]16]
Alternate Names Heptadecyl Bromide [1][5]

CAS Number 3508-00-7 [1][2][3]

White or colorless to light
Appearance ) [718]
yellow solid/powder

Linear Formula CH3(CHz2)16Br [5]

Relevance in Research and Drug Development

While 1-Bromoheptadecane is not an active pharmaceutical ingredient itself, its structural
features are relevant to drug development in several ways:

o Synthetic Building Block: The primary role of 1-Bromoheptadecane is as a precursor or
intermediate in the synthesis of more complex molecules. The bromo group can be readily
displaced or used in coupling reactions to introduce the 17-carbon alkyl chain into a target
molecule. This long lipophilic chain can be used to modify the solubility, membrane
permeability, and pharmacokinetic profile of a potential drug candidate.

e Drug Delivery Systems: Long-chain hydrocarbons are fundamental components of lipid-
based drug delivery systems, such as liposomes and solid lipid nanoparticles. While 1-
Bromoheptadecane itself is not typically a direct component, its derivatives, such as
guaternary ammonium salts or lipids synthesized from it, can be incorporated into these
delivery vehicles to encapsulate and transport therapeutic agents.

o Hydrophobic Moieties: In medicinal chemistry, the introduction of a long alkyl chain can
significantly increase the lipophilicity of a compound. This can be a strategic approach to
enhance a drug's ability to cross cellular membranes or to target lipid-rich environments. The
heptadecyl chain can serve as a hydrophobic anchor, influencing the molecule's interaction
with biological targets.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://par.nsf.gov/servlets/purl/10300548
https://www.lookchem.com/404.htm
https://www.organic-chemistry.org/synthesis/C1Br/alkylbromides.shtm
https://www.scbt.com/p/1-bromoheptadecane-3508-00-7
https://par.nsf.gov/servlets/purl/10300548
https://www.lookchem.com/404.htm
https://www.scbt.com/p/1-bromoheptadecane-3508-00-7
https://www.youtube.com/watch?v=QX1exptEC_I
https://www.sigmaaldrich.com/TW/zh/product/aldrich/17210
https://par.nsf.gov/servlets/purl/10300548
https://www.youtube.com/watch?v=QX1exptEC_I
https://par.nsf.gov/servlets/purl/10300548
https://www.lookchem.com/404.htm
https://www.organic-chemistry.org/synthesis/C1Br/alkylbromides.shtm
https://chemia.manac-inc.co.jp/en/archives/1969
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoheptadecane
https://www.youtube.com/watch?v=QX1exptEC_I
https://www.benchchem.com/product/b013588?utm_src=pdf-body
https://www.benchchem.com/product/b013588?utm_src=pdf-body
https://www.benchchem.com/product/b013588?utm_src=pdf-body
https://www.benchchem.com/product/b013588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of 1-
Bromoheptadecane

The synthesis of 1-Bromoheptadecane is typically achieved through the bromination of the
corresponding alcohol, 1-heptadecanol. Acommon and effective method involves the reaction
of the alcohol with hydrogen bromide, which can be generated in situ from sodium bromide and
a strong acid like sulfuric acid.

Objective: To synthesize 1-Bromoheptadecane from 1-heptadecanol.
Materials:

e 1-heptadecanol

e Sodium bromide (NaBr)

o Concentrated sulfuric acid (H2SOa)

o Water (H20)

o Saturated sodium bicarbonate solution (NaHCO3s)

e Saturated brine solution (NacCl)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
¢ Organic solvent for extraction (e.g., diethyl ether or dichloromethane)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 1-heptadecanol and sodium bromide.

» Acid Addition: Slowly add concentrated sulfuric acid to the mixture while cooling the flask in
an ice bath to control the exothermic reaction.

o Reflux: Heat the reaction mixture to reflux and maintain it for a specified period to ensure the
completion of the reaction. The progress can be monitored by thin-layer chromatography
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(TLC).

o Work-up: After cooling to room temperature, add water to the reaction mixture. Transfer the
mixture to a separatory funnel.

o Extraction: Extract the aqueous layer with an organic solvent. Combine the organic layers.

e Washing: Wash the combined organic layers sequentially with water, saturated sodium
bicarbonate solution, and finally with saturated brine.

» Drying and Filtration: Dry the organic layer over an anhydrous drying agent like magnesium
sulfate. Filter to remove the drying agent.

e Solvent Removal: Remove the organic solvent using a rotary evaporator to obtain the crude
1-Bromoheptadecane.

 Purification: If necessary, the crude product can be further purified by distillation under
reduced pressure or recrystallization to yield pure 1-Bromoheptadecane.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 1-Bromoheptadecane from
1-heptadecanol.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromoheptadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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